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Compound of Interest

Compound Name: 4-Fluorotoluene

Cat. No.: B1294773 Get Quote

Physicochemical Data of 4-Fluorotoluene
4-Fluorotoluene, also known as 1-fluoro-4-methylbenzene, is a colorless liquid with an

aromatic odor.[1] It is a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals. Accurate knowledge of its physical properties, such as boiling point and density,

is crucial for process design, safety, and quality control in its applications.

The following table summarizes the reported values for the boiling point and density of 4-
fluorotoluene from various sources.

Physical Property Value Conditions

Boiling Point 116 °C At 760 mmHg

241.9 °F At 760 mmHg[1]

Density 1.001 g/mL At 25 °C

1.0007 g/mL At 20 °C (68 °F)[1]

0.998 g/mL Not specified

1.005 g/cm³ At 15 °C[2]

Experimental Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] Several methods can be employed for its determination, with the choice depending
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on the sample volume and required accuracy.

Micro-Boiling Point Determination (Reflux Method)
This method is suitable when only a small volume of the sample is available (approximately 0.5

mL).[4]

Apparatus:

Small test tube (e.g., 150 mm diameter)

Thermometer

Heating block or oil bath

Magnetic stirrer and stir bar

Clamps and stand

Procedure:

Place approximately 0.5 mL of 4-fluorotoluene into the test tube along with a small

magnetic stir bar.[4]

Clamp the test tube in the heating block.

Position the thermometer bulb about 1 cm above the liquid surface.[4]

Begin gentle stirring and heating.

Observe for the formation of a "reflux ring," which is a ring of condensing vapor on the inner

wall of the test tube.[4][5]

Adjust the thermometer so that its bulb is at the level of this reflux ring.[4]

The stable temperature reading at this point is the boiling point.[4][5]

Capillary Method
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This is another micro-method for determining the boiling point.

Apparatus:

Capillary tube (one end sealed)

Small test tube

Thermometer

Heating apparatus (e.g., MelTemp or Thiele tube)

Procedure:

A small amount of 4-fluorotoluene is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.[6]

The assembly is heated. Initially, air trapped in the capillary will be expelled.[5]

As the temperature approaches the boiling point, a rapid and continuous stream of bubbles

will emerge from the open end of the capillary tube.[5][6]

Heating is then discontinued.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[5][6]

Simple Distillation
This method is suitable when a larger volume of the liquid (at least 5 mL) is available and

provides a very accurate measurement.[3]

Apparatus:

Distillation flask

Condenser
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Receiving flask

Thermometer

Heating mantle

Procedure:

The 4-fluorotoluene sample is placed in the distillation flask.

The apparatus is assembled for simple distillation, with the thermometer bulb positioned just

below the side arm of the distillation flask.

The liquid is heated to a steady boil.

The temperature is recorded when the vapor is condensing on the thermometer bulb and a

stable temperature is observed. This temperature is the boiling point.

Experimental Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is typically measured in g/mL

or g/cm³.

Using a Graduated Cylinder and Balance
This method is straightforward but less precise than others.

Apparatus:

Graduated cylinder

Electronic balance

Procedure:

Record the mass of an empty, dry graduated cylinder.[7]

Add a known volume of 4-fluorotoluene to the graduated cylinder (e.g., 10 mL).[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1294773?utm_src=pdf-body
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/product/b1294773?utm_src=pdf-body
https://www.youtube.com/watch?v=59cN0pkTn6s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the mass of the graduated cylinder with the liquid.[7]

The mass of the liquid is the difference between the two mass readings.[7]

Density is calculated using the formula: Density = Mass / Volume.[9]

Using a Pycnometer (Specific Gravity Bottle)
This method yields highly accurate and reproducible density measurements.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Electronic balance

Constant temperature water bath

Procedure:

The mass of the clean, dry pycnometer is accurately determined.

The pycnometer is filled with 4-fluorotoluene, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped

off.

The filled pycnometer is weighed to determine the mass of the liquid.

The procedure is repeated with a reference substance of known density, typically distilled

water.

The density of 4-fluorotoluene is calculated by comparing its mass to the mass of the same

volume of water.

Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the determination of the boiling point

and density of a liquid sample such as 4-fluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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